Cas no 18229-78-2 (2-Hexynal diethyl acetal)

2-Hexynal diethyl acetal structure
2-Hexynal diethyl acetal structure
Product Name:2-Hexynal diethyl acetal
CAS No:18229-78-2
MF:C10H18O2
MW:170.248723506927
CID:87930
PubChem ID:87518
Update Time:2025-04-18

2-Hexynal diethyl acetal Chemical and Physical Properties

Names and Identifiers

    • 2-Hexynal diethyl acetal
    • 1,1-Diethoxy-2-hexyne
    • 1,1-diethoxyhex-2-yne
    • 1,1-Diaethoxy-hex-2-in
    • 1,1-diethoxy-hex-2-yne
    • 2-Hexyne,1,1-diethoxy
    • Hex-2-inal-diaethylacetal
    • hex-2-ynal-diethylacetal
    • Hexin-(2)-al-(1)-diethylacetal
    • 2-HEXYNALDIETHYLACETAL
    • 18229-78-2
    • EINECS 242-110-3
    • MFCD00041643
    • AKOS015863192
    • 2-Hexynyl aldehyde diethyl acetal
    • FT-0612498
    • 2-Hexyne, 1,1-diethoxy-
    • CS-0448845
    • 2-Hexyn-1-al diethyl acetal
    • VUNHOKCOJYJVBT-UHFFFAOYSA-N
    • AS-58038
    • DTXSID30171277
    • NS00025999
    • MDL： MFCD00041643
    • Inchi： 1S/C10H18O2/c1-4-7-8-9-10(11-5-2)12-6-3/h10H,4-7H2,1-3H3
    • InChI Key： VUNHOKCOJYJVBT-UHFFFAOYSA-N
    • SMILES： O(CC)C(C#CCCC)OCC
    • BRN： 1703624

Computed Properties

  • Exact Mass: 170.13100
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0,885 g/cm3
  • Melting Point: Not available
  • Boiling Point: 79-80°C 8mm
  • Flash Point: 79-80°C/8mm
  • Refractive Index: 1.4310
  • PSA: 18.46000
  • LogP: 2.18900
  • Solubility: Uncertain
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Hexynal diethyl acetal Security Information

2-Hexynal diethyl acetal Customs Data

  • HS CODE：2911000000
  • Customs Data：

    China Customs Code:

    2911000000

    Overview:

    2911000000 Acetals and hemiacetals,Whether or not containing other oxygen-containing groups,And its halogenation,sulfonation,Nitration and nitrosation derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2911000000 acetals and hemiacetals, whether or not with other oxygen function, and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Hexynal diethyl acetal Pricemore >>

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